2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide

• CAS No.: 328269-98-3
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 2-chloro-N-(4-phenyldiazenylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H13ClN4O/c19-17-16(7-4-12-20-17)18(24)21-13-8-10-15(11-9-13)23-22-14-5-2-1-3-6-14/h1-12H,(H,21,24)
• InChI Key: MOOFBJGZLNUDDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl

Description

2-Chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is a synthetic organic compound featuring a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 3-position. The carboxamide nitrogen is further linked to a phenylazo group via a para-substituted phenyl bridge, forming an (E)-configured azo bond. This structural motif confers unique electronic and steric properties, making it a candidate for applications in coordination chemistry, materials science, and photoresponsive systems .

The compound’s azo group (-N=N-) enables π-conjugation across the molecule, influencing its absorption spectrum and redox behavior.

Preparation Methods

The synthesis of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves multiple steps. One common method includes the reaction of 4-chloro-3-nitropyridine with 4-aminobenzene diazonium chloride under controlled conditions to form the desired compound. The reaction typically requires a nonchlorinated organic solvent and is carried out at temperatures ranging from 20°C to 60°C . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Nucleophilic substitution reactions are common, where the chloro group can be replaced by other nucleophiles. Common reagents used in these reactions include sodium hydroxide, hydrochloric acid, and various organic solvents

Scientific Research Applications

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide, we compare it with four analogous ligands (L1–L4) reported in platinum(II) complexation studies (Figure 1, Regulation of the Switch, 2021) . These ligands share the phenylazo-carboxamide backbone but differ in substituents and linker groups:

Compound	Key Structural Features	Molecular Weight (g/mol)	Functional Groups	Application
Target Compound	2-chloropyridine, carboxamide, para-phenylazo bridge	~380 (estimated)	Azo, carboxamide, chloro	Potential photoresponsive materials
L1 [(E)-N1-(4-ethynylphenyl)-N4-(4-(phenyldiazenyl)phenyl)succinamide]	Ethynyl terminal, succinamide linker	~434	Azo, ethynyl, amide	Platinum(II) complexation
L2 [(E)-4-(phenyldiazenyl)phenyl 4-((4-ethynylphenyl)amino)-4-oxobutanoate]	Ester linkage, ethynyl group	~460	Azo, ester, ethynyl	Catalysis, optoelectronics
L3 [(E)-N1-(4-(phenyldiazenyl)phenyl)-N4-(prop-2-yn-1-yl)succinamide]	Propargyl terminal, succinamide linker	~366	Azo, propargyl, amide	Metal-organic frameworks (MOFs)
L4 [(E)-4-(phenyldiazenyl)phenyl 4-oxo-4-(prop-2-yn-1-ylamino)butanoate]	Ester-propargyl hybrid linker	~392	Azo, ester, propargyl	Biomedical imaging probes

Key Differences:

Linker Flexibility: L1 and L3 employ succinamide linkers, offering conformational flexibility, whereas the target compound’s rigid para-phenylazo bridge may restrict rotational freedom, impacting photoisomerization efficiency.

Photophysical Properties :

• The phenylazo group in all compounds absorbs in the visible range (~400–500 nm), but the chloropyridine moiety in the target compound may redshift absorption due to extended conjugation, as observed in analogous chloro-substituted azo dyes .

Metal Coordination :

• L1–L4 utilize ethynyl/propargyl termini for platinum(II) coordination, forming stable σ-bonded complexes. In contrast, the target compound’s carboxamide and chloro groups may favor alternative coordination modes (e.g., N,O-chelation), though experimental verification is needed .

Stability and Reactivity:

• Photoisomerization : The rigid structure of the target compound may slow cis-trans isomerization kinetics compared to L1–L4, as observed in sterically hindered azobenzenes.

Biological Activity

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevance in therapeutic applications, supported by data tables and case studies.

Chemical Structure

The compound can be represented as follows:

• Chemical Formula : C$_{22}$H$_{18}$ClN$_2$O
• IUPAC Name : 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the chloro and diazenyl groups enhances its reactivity and selectivity towards certain biological processes.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that derivatives of pyridine-based compounds can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms.

Case Study:
A study on related pyridine derivatives demonstrated a dose-dependent cytotoxic effect on breast cancer cell lines (MCF-7), where IC$_{50}$ values were reported in the low micromolar range, suggesting potent anticancer activity .

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Similar pyridine derivatives have shown effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.

Data Table: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Structure-Activity Relationship (SAR)

The structure-activity relationship studies are crucial for understanding how modifications to the chemical structure influence biological activity. The presence of the diazenyl moiety is particularly significant, as it has been associated with enhanced cytotoxicity in cancer cells.

Key Findings:

• Chloro Substitution : Enhances lipophilicity and cellular uptake.
• Diazenyl Group : Contributes to increased reactive oxygen species (ROS) generation within cells, leading to apoptosis.
• Pyridine Ring : Plays a role in receptor binding affinity, particularly with DNA and certain enzymes.